N-cyclopropyl-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-cyclopropyl-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C16H16FN3O2S2/c17-10-1-3-11(4-2-10)19-15(22)9-24-16-20-13(8-23-16)7-14(21)18-12-5-6-12/h1-4,8,12H,5-7,9H2,(H,18,21)(H,19,22)
• InChI Key: OVOPWMNIHVHTPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H16FN3O2S2
• Molecular Weight: 365.4 g/mol

Description

N-cyclopropyl-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C16H16FN3O2S2 and its molecular weight is 365.44. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Anticancer Applications

Several studies have focused on the synthesis of compounds with heterocyclic structures, such as thiazole and thiadiazole, which have shown promising antitumor and anticancer properties. For example, compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide demonstrated significant antiproliferative activity against various cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (H. Shams et al., 2010). Additionally, compounds incorporating thiadiazole moieties were evaluated for their anticancer activities, with some showing potent cytotoxic effects against breast cancer cells (Sraa Abu-Melha, 2021).

Antimicrobial and Antibacterial Applications

Research has also been conducted on the antimicrobial and antibacterial efficacy of compounds containing thiazole and related heterocycles. A study on novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety found these compounds to exhibit promising in vitro antibacterial and antifungal activities (E. Darwish et al., 2014).

Optoelectronic Properties

Compounds with thiazole moieties have been explored for their optoelectronic properties. For instance, thiazole-containing monomers synthesized for conducting polymers showed potential in optoelectronic applications due to their favorable optical band gaps and switching times (P. Camurlu & N. Guven, 2015).

Synthesis of Biologically Active Compounds

The structural diversity and functional reactivity of cyclopropyl and fluorophenyl groups, similar to those in the queried compound, facilitate the synthesis of various biologically active compounds. For example, the synthesis of (1S,2R)- and (1R,2R)-2-aminomethyl-1-(1H-imidazol-4-yl)cyclopropanes as conformationally restricted analogues of histamine demonstrates the utility of these moieties in designing compounds with specific biological activities (Yuji Kazuta et al., 2002).